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Compound of Interest

Compound Name:
2-(Tert-butoxycarbonylamino)-2-

cyclopropylacetic acid

CAS No.: 54256-41-6

Cat. No.: B1344229

Get Quote

Compound Identity & Structural Context
Boc-L-cyclopropylglycine is a non-proteinogenic amino acid derivative used extensively in

peptidomimetic drug design. The cyclopropyl moiety introduces significant conformational

constraints to the peptide backbone, often enhancing metabolic stability and potency in targets

such as HCV NS3/4A protease inhibitors.
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Parameter Data

IUPAC Name
(S)-2-((tert-butoxycarbonyl)amino)-2-

cyclopropylacetic acid

CAS Number 155976-13-9

Molecular Formula

Molecular Weight 215.25 g/mol

Appearance White to off-white crystalline powder

Solubility
Soluble in MeOH, EtOH, DMSO,

; sparingly soluble in water

Spectroscopic Data Analysis[3]
Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR spectrum of Boc-L-cyclopropylglycine is distinct due to the high-field signals of the

cyclopropyl ring protons, which are significantly shielded by the ring current anisotropy.

H NMR (400 MHz, CDCl

)
Note: Chemical shifts (

) are reported in ppm relative to TMS.
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(ppm) Multiplicity Integration Assignment
Structural
Insight

10.50 br s 1H COOH

Carboxylic acid

proton

(exchangeable).

5.15
d (

Hz)
1H NH

Carbamate N-H;

doublet indicates

coupling to

-CH.

3.85 – 3.95 m (or dd) 1H -CH

The chiral center

proton; shift is

characteristic of

-amino acids.

1.45 s 9H
Boc

-Bu

Characteristic

strong singlet for

the tert-butyl

group.

1.05 – 1.15 m 1H Cyclopropyl CH

The methine

proton of the ring

attached to the

-carbon.

0.35 – 0.60 m 4H Cyclopropyl CH

Diastereotopic

methylene

protons of the

ring; typically

appear as two

distinct multiplets

due to rigid

geometry.

C NMR (100 MHz, CDCl
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)

(ppm) Assignment Notes

176.5 COOH Carboxylic acid carbonyl.

155.8 NCOO Carbamate carbonyl (Boc).

80.2

C(CH

)

Quaternary carbon of the tert-

butyl group.

58.5 -CH

The chiral center; shifts upfield

relative to leucine/valine due to

ring strain.

28.3

C(CH

)

Methyl carbons of the Boc

group (intense signal).

13.5 Cyclopropyl CH Methine carbon of the ring.

3.5, 2.8 Cyclopropyl CH
High-field methylene carbons,

diagnostic of the cyclopropyl

ring.

Mass Spectrometry (MS)
Mass spectrometry analysis typically utilizes Electrospray Ionization (ESI) in positive mode.

The Boc group is acid-labile and thermally sensitive, often leading to characteristic

fragmentation.

Ionization Mode: ESI (+)

Molecular Ion:

m/z

m/z (Often the base peak in soft ionization)

m/z (Dimer formation is common)
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Key Fragments:

m/z (Loss of Boc group, formation of free amino acid)

m/z (Loss of tert-butyl cation)

Infrared Spectroscopy (FT-IR)
3350 – 3450 cm

: N-H stretch (broad, carbamate).

2970 – 3010 cm

: C-H stretch (cyclopropyl C-H is typically >3000 cm

, while alkyl C-H is <3000 cm

).

1710 – 1740 cm

: C=O stretch (carboxylic acid, broad/strong).

1680 – 1700 cm

: C=O stretch (carbamate/urethane).

Chiral Analysis & Optical Rotation
Enantiomeric purity is critical for this intermediate.

Specific Rotation

: +35.0° to +41.0° (

, Ethanol).

Chiral HPLC: Chiralpak AD-H or OD-H columns are typically used with Hexane/IPA gradients

to separate the (L) and (D) enantiomers.
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Experimental Workflows & Protocols
Characterization Logic Diagram
The following diagram illustrates the logical flow for validating the identity and purity of Boc-L-

cyclopropylglycine.

Crude Boc-L-Cpg-OH
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(Hex/EtOAc)Initial Purity

LC-MS
(MW Confirmation)

Single Spot? 1H NMR
(Structure Check)

Optical Rotation
(Enantiopurity)

Structure OK

Recrystallize
Release for Synthesis

>98% ee

Mass OK

Click to download full resolution via product page

Caption: Step-wise validation workflow ensuring structural integrity and enantiomeric excess

before downstream application.

Mass Fragmentation Pathway
Understanding the fragmentation helps in interpreting LC-MS data during impurity profiling.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1344229/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-characterization-of-boc-l-cyclopropylglycine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344229?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[M+H]+ 
 m/z 216.25

[M - tBu]+ 
 m/z 160.15

- Isobutylene (56 Da)

[M - Boc]+ 
 (Free Amine) 
 m/z 116.15

- CO2 (44 Da)

Decarboxylation 
 m/z ~72

High Energy

Click to download full resolution via product page

Caption: Primary ESI(+) fragmentation pathway showing the sequential loss of the Boc

protecting group components.

Protocol: Sample Preparation for NMR
To ensure high-resolution data free from solvent artifacts:

Drying: Dry the sample in a vacuum desiccator over

for at least 4 hours to remove trace water or solvents (MeOH/EtOH) that can obscure the

-proton region.
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Solvent: Dissolve ~10 mg of sample in 0.6 mL of CDCl

(Chloroform-d).

Note: If solubility is poor or peaks are broad due to hydrogen bonding, use DMSO-d

. Note that in DMSO, the NH doublet will be distinct and shifted downfield (~7.0 ppm).

Acquisition: Run a standard proton sequence (16 scans) and a C13 sequence (1024 scans

minimum for quaternary carbons).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1344229/docs#technical-guide-spectroscopic-
characterization-of-boc-l-cyclopropylglycine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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